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Compound of Interest

Compound Name: 1-Phenylpropyl acetate

Cat. No.: B1218413 Get Quote

An Examination of 1-Phenylpropyl Acetate and its Natural Isomer, 3-Phenylpropyl Acetate

This technical guide serves as an in-depth resource for researchers, scientists, and drug

development professionals interested in the natural occurrence of phenylpropyl acetates in the

plant kingdom. A critical review of scientific literature and chemical databases reveals that 1-
Phenylpropyl acetate (CAS 2114-29-6) is not a known naturally occurring compound in

plants. The information available points towards its use as a synthetic fragrance and flavoring

ingredient.

Conversely, its isomer, 3-Phenylpropyl acetate (CAS 122-72-5), also known as hydrocinnamyl

acetate, is a well-documented natural volatile organic compound. It is responsible for the

pleasant floral and fruity aromas in a variety of plant species. This guide will focus on the

natural occurrence, biosynthesis, and analytical methodologies for this naturally occurring

isomer.

Natural Occurrence and Quantitative Data of 3-
Phenylpropyl Acetate
3-Phenylpropyl acetate is a constituent of the essential oils and aromatic extracts of numerous

plants. Its presence contributes significantly to the characteristic scent profile of many flowers

and fruits. The compound has been identified in species from diverse plant families. It is

reported to be found in guava fruit and peel, melon, cassia leaf, and rum[1][2][3].
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The concentration of 3-phenylpropyl acetate can vary considerably based on the plant species,

the specific part of the plant, geographical origin, and the extraction method employed. A

summary of reported quantitative data is presented below.

Plant Species Plant Part Geographic Origin Concentration (%)

Cinnamomum sp.

(Cinnamon)
Fruit Oil India 2.9 - 4.3

Psidium guajava

(Guava)
Fruit Headspace Reunion 0.30

Michelia champaca

(Champaca)
Concrete Not Specified 0.05

Hyacinthus orientalis

(Hyacinth)
Absolute Not Specified 0.05 - 0.06

Narcissus sp.

(Narcissus)
Absolute Not Specified 1.83

Laurus nobilis (Laurel) Leaf Oil Turkey 0.10

(Data sourced from

The Good Scents

Company[2])

Biosynthesis of 3-Phenylpropyl Acetate
3-Phenylpropyl acetate is a product of the phenylpropanoid pathway, a major route of

secondary metabolism in plants that generates a wide array of phenolic compounds from the

amino acid phenylalanine.[4][5] This pathway is fundamental for the synthesis of structural

polymers like lignin, as well as pigments, UV protectants, and fragrance compounds.[4]

The biosynthesis begins with the conversion of L-phenylalanine to cinnamic acid, a reaction

catalyzed by the enzyme Phenylalanine Ammonia-Lyase (PAL).[6] A series of subsequent

enzymatic steps involving hydroxylations, methylations, and CoA-ligations produces a variety of

hydroxycinnamic acids and their corresponding CoA esters.[4][6] These intermediates, such as

cinnamoyl-CoA, serve as precursors to phenylpropanols. The final step in the formation of 3-
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phenylpropyl acetate is the esterification of 3-phenyl-1-propanol, which is catalyzed by an

alcohol acyltransferase (AAT).
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General Phenylpropanoid Pathway Leading to Phenylpropyl Esters
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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